![molecular formula C17H21ClN2OS B4583088 3-chloro-N-(1-ethyl-4-piperidinyl)-6-methyl-1-benzothiophene-2-carboxamide](/img/structure/B4583088.png)
3-chloro-N-(1-ethyl-4-piperidinyl)-6-methyl-1-benzothiophene-2-carboxamide
Overview
Description
Synthesis Analysis
The synthesis of related piperidine derivatives involves multiple steps, including substitution reactions and the formation of carboxamide groups. One notable method includes the preparation of N-allyl-4-chloro-N-(piperidin-4-yl)benzamide from piperidin-4-one, further reacting to yield novel compounds (Bi, 2014). Additionally, the synthesis of 3-chloro-N-[chloro(dialkylamino)methylene]benzo[b]thiophene-2-carboxamides from substituted 3-chlorobenzo[b]thiophene-2-carbonyl chlorides and cyanamides demonstrates the versatility in functionalizing the benzothiophene scaffold (Ried, Oremek, & Guryn, 1980).
Molecular Structure Analysis
The molecular structure of related compounds, such as ethyl 2-(pyridine-4-carboxamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, reveals low dihedral angles between the thiophene ring and substituents, indicating a relatively planar structure conducive to specific interactions and reactivity patterns (Mukhtar et al., 2012).
Chemical Reactions and Properties
Chemical reactions involving benzothiophene derivatives are diverse, including the decyclization of ethyl 2-[5-aryl-2-oxofuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates with secondary amines to yield various functionalized products (Vasileva et al., 2018). These reactions underscore the compound's chemical versatility and potential for further derivative synthesis.
Physical Properties Analysis
The physical properties of 3-chloro-N-(1-ethyl-4-piperidinyl)-6-methyl-1-benzothiophene-2-carboxamide and related compounds depend significantly on their molecular structure. For instance, the crystalline forms of cyclo[(2-methylamino-4,7-dimethoxyindan-2-carboxylic acid)(2-amino-4,7-dimethoxyindan-2-carboxylic acid)] show different hydrogen-bonding networks, affecting their solubility, stability, and interaction with biological targets (Weatherhead-Kloster et al., 2005).
Scientific Research Applications
Synthesis and Chemical Characterization
One area of research focuses on the synthesis and characterization of compounds with structural similarities to 3-chloro-N-(1-ethyl-4-piperidinyl)-6-methyl-1-benzothiophene-2-carboxamide. For example, Sedlák et al. (2008) explored reactions of 3-chlorobenzo[b]thiophene-2-carbonyl chloride with 2-alkyl-2-aminopropanamides to prepare a series of carboxamides. The study delves into base-catalyzed ring closure reactions, yielding 4,5-dihydro-1H-imidazol-5-ones, and further modifications through N-methylation and N-benzylation (Sedlák et al., 2008). Such synthetic routes offer insights into the versatility of thiophene-based compounds and potential pathways for synthesizing related chemical entities.
Potential Therapeutic Applications
Research into compounds structurally related to 3-chloro-N-(1-ethyl-4-piperidinyl)-6-methyl-1-benzothiophene-2-carboxamide often investigates their potential therapeutic applications. For instance, Sugimoto et al. (1990) synthesized a series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives and evaluated their anti-acetylcholinesterase (anti-AChE) activity. The study highlighted how substitutions on the benzamide moiety significantly affect the compound's activity, with certain derivatives showing potent inhibitory effects on acetylcholinesterase, a target for antidementia agents (Sugimoto et al., 1990). This indicates the potential of structurally similar compounds in the development of new therapeutic agents.
Interaction with Biological Targets
Another aspect of research involves studying the interaction of related compounds with biological targets. For example, Shim et al. (2002) investigated the molecular interaction of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor. Their work provided insights into the conformational preferences of the compound and its analogues, as well as their binding interactions with the receptor (Shim et al., 2002). Such studies are crucial for understanding how structural features of compounds influence their biological activity and could guide the design of new drugs with improved efficacy and selectivity.
properties
IUPAC Name |
3-chloro-N-(1-ethylpiperidin-4-yl)-6-methyl-1-benzothiophene-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21ClN2OS/c1-3-20-8-6-12(7-9-20)19-17(21)16-15(18)13-5-4-11(2)10-14(13)22-16/h4-5,10,12H,3,6-9H2,1-2H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBZJBQAPROCXHG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC(CC1)NC(=O)C2=C(C3=C(S2)C=C(C=C3)C)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-(1-ethylpiperidin-4-yl)-6-methyl-1-benzothiophene-2-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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